Cas no 945299-27-4 (2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile)

• Product Name: 2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile
• CAS No: 945299-27-4
• MF: C₁₇H₁₃FN₄O₂
• MW: 324.309126615524
• MDL: MFCD09455397
• CID: 1068221
• PubChem ID: 17221336
• Update Time: 2025-04-20

2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile
• 2-[2-(5-fluoro-1H-indol-3-yl)ethylamino]-5-nitrobenzonitrile
• 945299-27-4
• MFCD09455397
• LS-01814
• 2-((2-(5-Fluoro-1H-indol-3-yl)ethyl)amino)-5-nitrobenzonitrile
• CS-0358271
• AKOS000321428
• 2-([2-(5-Fluoro-1h-indol-3-yl)ethyl]amino)-5-nitrobenzonitrile
• STK501366
• G74021
• ALBB-004899
• 2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile

• MDL： MFCD09455397
• Inchi： 1S/C17H13FN4O2/c18-13-1-3-17-15(8-13)11(10-21-17)5-6-20-16-4-2-14(22(23)24)7-12(16)9-19/h1-4,7-8,10,20-21H,5-6H2
• InChI Key： RXNOMZLGDSPXLH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 324.10225383g/mol
• Monoisotopic Mass: 324.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.4Ų

2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives